S-(Pentachloroethyl) 4-methylbenzene-1-sulfonothioate
Catalog No.
S14881982
CAS No.
112672-39-6
M.F
C9H7Cl5O2S2
M. Wt
388.5 g/mol
Availability
In Stock
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CAS Number
112672-39-6
Product Name
S-(Pentachloroethyl) 4-methylbenzene-1-sulfonothioate
IUPAC Name
1-methyl-4-(1,1,2,2,2-pentachloroethylsulfanylsulfonyl)benzene
Molecular Formula
C9H7Cl5O2S2
Molecular Weight
388.5 g/mol
InChI
InChI=1S/C9H7Cl5O2S2/c1-6-2-4-7(5-3-6)18(15,16)17-9(13,14)8(10,11)12/h2-5H,1H3
InChI Key
OHQPAPWLWGTUMJ-UHFFFAOYSA-N
Canonical SMILES
CC1=CC=C(C=C1)S(=O)(=O)SC(C(Cl)(Cl)Cl)(Cl)Cl
XLogP3
5.1
Hydrogen Bond Acceptor Count
3
Exact Mass
387.830060 g/mol
Monoisotopic Mass
385.833010 g/mol
Heavy Atom Count
18
Dates
Last modified: 08-11-2024
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